Cas no 2228595-19-3 (tert-butyl N-{4-1-hydroxy-2-(methylamino)ethyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-hydroxy-2-(methylamino)ethyl-2-methylphenyl}carbamate
• CAS No: 2228595-19-3
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6568748
• PubChem ID: 165621640
• Update Time: 2025-06-09

tert-butyl N-{4-1-hydroxy-2-(methylamino)ethyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-hydroxy-2-(methylamino)ethyl-2-methylphenyl}carbamate
• 2228595-19-3
• EN300-1885890
• tert-butyl N-{4-[1-hydroxy-2-(methylamino)ethyl]-2-methylphenyl}carbamate

• Inchi： 1S/C15H24N2O3/c1-10-8-11(13(18)9-16-5)6-7-12(10)17-14(19)20-15(2,3)4/h6-8,13,16,18H,9H2,1-5H3,(H,17,19)
• InChI Key： MEZJSBQKPMDDIP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C(CNC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{4-1-hydroxy-2-(methylamino)ethyl-2-methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-1-hydroxy-2-(methylamino)ethyl-2-methylphenyl}carbamate (CAS No. 2228595-19-3)

The compound tert-butyl N-{4-1-hydroxy-2-(methylamino)ethyl-2-methylphenyl}carbamate, identified by its CAS No. 2228595-19-3, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This carbamate derivative is characterized by its unique structural features, including a tert-butyl group and a hydroxyethyl moiety, which contribute to its reactivity and applications in drug discovery. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in the development of novel therapeutics.

In recent years, the demand for carbamate derivatives has surged, driven by their versatility in medicinal chemistry. The tert-butyl N-{4-1-hydroxy-2-(methylamino)ethyl-2-methylphenyl}carbamate stands out due to its balanced hydrophobicity and hydrogen-bonding capabilities, making it a candidate for targeting specific enzymes or receptors. Its methylaminoethyl side chain further enhances its binding affinity, a feature often explored in the design of central nervous system (CNS) drugs. This aligns with current trends in neuroscience research, where compounds with similar frameworks are investigated for their neuroprotective or cognitive-enhancing properties.

The synthesis of CAS No. 2228595-19-3 involves multi-step organic reactions, often starting from commercially available precursors like 2-methylphenol or tert-butyl carbamate. Optimizing its yield and purity is critical for industrial-scale production, a topic frequently searched by chemists in academic and pharmaceutical forums. Additionally, its stability under various pH conditions and solubility profiles are key parameters for formulation scientists, reflecting the growing emphasis on drug delivery systems in modern pharmacology.

From an environmental perspective, the biodegradability and ecotoxicity of tert-butyl N-{4-1-hydroxy-2-(methylamino)ethyl-2-methylphenyl}carbamate are under scrutiny, as sustainable chemistry gains traction. Regulatory agencies and green chemistry advocates often query the environmental impact of synthetic intermediates, prompting researchers to explore greener synthetic routes. This compound’s potential for low-toxicity applications could position it favorably in the market, especially as industries shift toward eco-friendly alternatives.

In summary, tert-butyl N-{4-1-hydroxy-2-(methylamino)ethyl-2-methylphenyl}carbamate (CAS No. 2228595-19-3) represents a promising avenue for scientific exploration. Its structural complexity and functional diversity make it a valuable tool for advancing drug discovery and biochemical research, while its alignment with sustainability trends ensures its relevance in future innovations.